molecular formula C17H34N2O3 B8595196 N~1~,N~3~-Dibutyl-2-(2-ethoxyethyl)-N~1~,N~3~-dimethylpropanediamide CAS No. 112724-90-0

N~1~,N~3~-Dibutyl-2-(2-ethoxyethyl)-N~1~,N~3~-dimethylpropanediamide

Cat. No.: B8595196
CAS No.: 112724-90-0
M. Wt: 314.5 g/mol
InChI Key: TVIBPFYUYRGOBB-UHFFFAOYSA-N
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Description

N~1~,N~3~-Dibutyl-2-(2-ethoxyethyl)-N~1~,N~3~-dimethylpropanediamide is a useful research compound. Its molecular formula is C17H34N2O3 and its molecular weight is 314.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

112724-90-0

Molecular Formula

C17H34N2O3

Molecular Weight

314.5 g/mol

IUPAC Name

N,N'-dibutyl-2-(2-ethoxyethyl)-N,N'-dimethylpropanediamide

InChI

InChI=1S/C17H34N2O3/c1-6-9-12-18(4)16(20)15(11-14-22-8-3)17(21)19(5)13-10-7-2/h15H,6-14H2,1-5H3

InChI Key

TVIBPFYUYRGOBB-UHFFFAOYSA-N

Canonical SMILES

CCCCN(C)C(=O)C(CCOCC)C(=O)N(C)CCCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

##STR28## 0.1 mol of N,N'-dimethyl-N,N'-dibutyl-propane diamide obtained in example 3(a) dissolved in 400 ml of anhydrous tetrahydrofuran were introduced into a one liter reactor, scavenged by an argon flow. Cooling took place to -50° C. using an acetone bath and solid carbon dioxide and pouring took place of a solution of n-butyl lithium prepared from 0.1 mol of n-butyl lithium in 100 ml of anhydrous tetrahydrofuran. Under the same conditions was prepared a solution of ethoxy-2-ethyl bromide of formula BrCH2 --CH2 --O--C2H5 prepared from 0.1 mol of bromide and 100 ml of anhydrous tetrahydrofuran. With pouring at an end, the temperature was allowed to rise to ambient temperature, followed by refluxing the tetrahydrofuran for three hours. This was followed by cooling and hydrolysis with a water-ethanol mixture. The tetrahydrofuran was expelled and a precipitate formed, followed by taking up with methylene chloride. This was followed by washing with water, drying the organic layer, expelling the solvent before performing chromatography on a silica gel column using as the eluent a mixture of ethyl acetate and cyclohexane (80:20 by volume). A yellow liquid was recovered constituted by 2-ethoxyethyl-N,N'-dimethyl-N,N'-dibutyl-propane diamide. The product was characterized by mass spectrometry, magnetic resonance of the proton and potentiometry, the eld was 40%.
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